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Compound of Interest

Compound Name: Vorozole, (-)-

Cat. No.: B15185656 Get Quote

The proper disposal of Vorozole, a competitive aromatase inhibitor, is critical for ensuring

laboratory safety, environmental protection, and regulatory compliance.[1][2][3] Due to its

classification as a potent, pharmacologically active material that is harmful if swallowed and

very toxic to aquatic life with long-lasting effects, strict protocols must be followed.[4] This guide

provides essential, step-by-step procedures for the safe handling and disposal of Vorozole

waste in a research environment.

Hazard and Safety Summary
Before handling Vorozole, it is crucial to be aware of its primary hazards. This information

directly informs the necessary precautions for disposal.
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Identifier Information Reference

CAS Number 129731-10-8 [4]

Molecular Formula C₁₆H₁₃ClN₆ [4]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[4]

GHS Precautionary

Statements

P264: Wash skin thoroughly

after handlingP270: Do not

eat, drink or smoke when using

this productP273: Avoid

release to the

environmentP301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwellP391: Collect

spillageP501: Dispose of

contents/container to an

approved waste disposal plant

[4]

Step-by-Step Disposal Protocol
The guiding principle for managing Vorozole waste is to prevent its generation where possible

and to ensure that any waste generated is handled in a way that minimizes risk.[2] All disposal

activities must comply with local, state, and federal regulations.[5]

Waste Identification and Segregation
Identify all Vorozole waste streams: This includes pure, unused product, contaminated lab

materials (e.g., gloves, pipette tips, bench paper), empty containers, and solutions containing

Vorozole.

Segregate Vorozole waste: Do not mix Vorozole waste with non-hazardous or other types of

chemical waste.[6] Use dedicated, clearly labeled, and appropriate waste containers.[1][7]
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Packaging and Labeling
Solid Waste: Collect solid waste (e.g., contaminated personal protective equipment (PPE),

absorbent materials) in a designated, puncture-resistant container with a secure lid.

Liquid Waste: Collect liquid waste in a compatible, leak-proof container. Ensure the container

material is appropriate for the solvent used.

Empty Containers: Even empty containers can retain product residue and should be treated

as hazardous waste.[8] Do not rinse them into the sanitary sewer system. Seal and dispose

of them via the chemical waste stream.

Labeling: Clearly label every waste container with "Hazardous Waste," the full chemical

name "Vorozole," and the associated hazards (e.g., "Toxic," "Environmental Hazard").[3]

Storage
Designated Area: Store sealed waste containers in a designated, secure, and well-ventilated

Satellite Accumulation Area within or near the laboratory.[1][3]

Secondary Containment: Use secondary containment (e.g., a larger, chemically resistant tray

or bin) to prevent the spread of material in case of a leak.

Inventory: Keep a log of the waste generated, including the quantity and date of generation.

[3]

Final Disposal
Licensed Waste Disposal Company: Arrange for the collection and disposal of Vorozole

waste through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.[1]

Approved Disposal Method: The recommended method for final disposal is incineration at an

approved and licensed waste disposal plant.[4][8] This ensures the complete destruction of

the active pharmacological ingredient.

Avoid Environmental Release: Under no circumstances should Vorozole or its containers be

disposed of in regular trash or flushed down the drain.[4][9] Its high toxicity to aquatic life

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/anastrozole.pdf
https://www.labx.com/resources/laboratory-waste-management-best-practices-for-compliance-and-safety/5384
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.labx.com/resources/laboratory-waste-management-best-practices-for-compliance-and-safety/5384
https://www.labx.com/resources/laboratory-waste-management-best-practices-for-compliance-and-safety/5384
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.dcchemicals.com/msds/MSDS_DC71164.html
https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/anastrozole.pdf
https://www.dcchemicals.com/msds/MSDS_DC71164.html
https://www.fishersci.com/store/msds?partNumber=AC458670010&productDescription=VORICONAZOLE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


necessitates strict containment.[4]

Accidental Release and Spill Protocol
In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure the

area is well-ventilated.[9]

Wear Appropriate PPE: At a minimum, this includes a lab coat, safety goggles with side

shields, and chemical-resistant gloves.[4] A respirator may be necessary depending on the

scale of the spill and the potential for aerosolization.[4]

Contain and Clean:

For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and

place it into a labeled hazardous waste container.[5][8] Using a vacuum with a HEPA filter

is recommended.[8]

For liquid spills, cover with an inert absorbent material (e.g., diatomite, universal binders).

[4]

Decontaminate: Clean the spill area and any contaminated equipment by scrubbing with

alcohol, followed by soap and water.[4]

Dispose of Cleanup Materials: All materials used for cleanup (absorbents, wipes,

contaminated PPE) must be disposed of as hazardous Vorozole waste.[4]

Vorozole Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Vorozole in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.dcchemicals.com/msds/MSDS_DC71164.html
https://www.fishersci.com/store/msds?partNumber=AC458670010&productDescription=VORICONAZOLE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.dcchemicals.com/msds/MSDS_DC71164.html
https://www.dcchemicals.com/msds/MSDS_DC71164.html
https://pharmasd.com/wp-content/uploads/2022/03/Anastrozole-SDS-1.0.pdf
https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/anastrozole.pdf
https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/anastrozole.pdf
https://www.dcchemicals.com/msds/MSDS_DC71164.html
https://www.dcchemicals.com/msds/MSDS_DC71164.html
https://www.dcchemicals.com/msds/MSDS_DC71164.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Identification & Segregation

2. Packaging & Labeling

3. Interim Storage

4. Final Disposal

Identify Vorozole Waste
(Unused chemical, contaminated labware, PPE, solutions)

Segregate into Dedicated
Hazardous Waste Container

Package Securely
(Leak-proof, sealed container)

Label Container Clearly:
- 'Hazardous Waste'

- 'Vorozole'
- Hazard Symbols (Toxic, Environmental)

Store in Designated Satellite
Accumulation Area

Use Secondary Containment

Contact EHS or Approved
Waste Contractor for Pickup

Complete Waste Disposal
Documentation/Log

Final Disposal via Incineration
at Approved Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Vorozole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15185656?utm_src=pdf-custom-synthesis
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.labx.com/resources/laboratory-waste-management-best-practices-for-compliance-and-safety/5384
https://www.dcchemicals.com/msds/MSDS_DC71164.html
https://pharmasd.com/wp-content/uploads/2022/03/Anastrozole-SDS-1.0.pdf
https://mcfenvironmental.com/proper-hazardous-waste-disposal-in-a-laboratory-setting/
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://cdn1.cobornsinc.com/web/intranet/pdf/2025/SafetyCenter/SDS-Pharmacy/anastrozole.pdf
https://www.fishersci.com/store/msds?partNumber=AC458670010&productDescription=VORICONAZOLE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15185656#vorozole-proper-disposal-procedures
https://www.benchchem.com/product/b15185656#vorozole-proper-disposal-procedures
https://www.benchchem.com/product/b15185656#vorozole-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15185656?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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